Cas no 234444-74-7 (4-(Methylthio)tetrahydro-2H-pyran)

• Product Name: 4-(Methylthio)tetrahydro-2H-pyran
• CAS No: 234444-74-7
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 2101872
• PubChem ID: 54181372
• Update Time: 2024-03-01

4-(Methylthio)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)tetrahydro-2H-pyran
• 4-(methylsulfanyl)oxane
• 4-(Methylthio)tetrahydro-2H-pyran

• Inchi： 1S/C6H12OS/c1-8-6-2-4-7-5-3-6/h6H,2-5H2,1H3
• InChI Key： DZLVZPDSFCHVDI-UHFFFAOYSA-N
• SMILES： S(C)C1CCOCC1

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 1.3